Cas no 1807913-30-9 (2-(4-Bromo-3-methoxyphenyl)-1,3-dioxolane)

• Product Name: 2-(4-Bromo-3-methoxyphenyl)-1,3-dioxolane
• CAS No: 1807913-30-9
• MF: C₁₀H₁₁BrO₃
• MW: 259.096542596817
• CID: 6793831
• PubChem ID: 142735879
• Update Time: 2025-10-29

2-(4-Bromo-3-methoxyphenyl)-1,3-dioxolane Chemical and Physical Properties

Names and Identifiers

• MFCD34755706
• 2-(4-Bromo-3-methoxyphenyl)-1,3-dioxolane
• 1807913-30-9

• Inchi： 1S/C10H11BrO3/c1-12-9-6-7(2-3-8(9)11)10-13-4-5-14-10/h2-3,6,10H,4-5H2,1H3
• InChI Key： ISQPUCZFKNKAKO-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1OC)C1OCCO1

Computed Properties

• Exact Mass: 257.98916g/mol
• Monoisotopic Mass: 257.98916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 27.7Ų

Additional information on 2-(4-Bromo-3-methoxyphenyl)-1,3-dioxolane

2-(4-Bromo-3-methoxyphenyl)-1,3-dioxolane: A Comprehensive Overview

2-(4-Bromo-3-methoxyphenyl)-1,3-dioxolane is a compound with the CAS number 1807913-30-9, which has garnered significant attention in the field of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a dioxolane ring with a substituted phenyl group. The presence of a bromine atom at the 4-position and a methoxy group at the 3-position of the phenyl ring imparts distinct chemical properties, making it a valuable molecule for various applications.

The dioxolane ring in this compound is a five-membered cyclic ether, which is known for its stability and reactivity in certain chemical transformations. The bromine substituent on the phenyl ring introduces electron-withdrawing effects, while the methoxy group provides electron-donating properties. This combination creates a balance of electronic effects that can be exploited in synthetic chemistry for the preparation of more complex molecules. Recent studies have highlighted the potential of this compound as an intermediate in the synthesis of biologically active compounds, particularly in the pharmaceutical industry.

One of the most notable applications of 2-(4-bromo-3-methoxyphenyl)-1,3-dioxolane is its use as a precursor in the synthesis of antitumor agents. Researchers have demonstrated that this compound can undergo various transformations to yield derivatives with significant cytotoxic activity against cancer cell lines. For instance, its ability to participate in nucleophilic substitutions and coupling reactions makes it an ideal building block for constructing bioactive molecules with intricate architectures.

In addition to its role in drug discovery, this compound has also found applications in materials science. The dioxolane ring can serve as a versatile platform for the construction of functional polymers and oligomers. Recent advancements in polymer chemistry have utilized this compound to develop materials with tailored mechanical and thermal properties. For example, its incorporation into polyurethanes has been shown to enhance the material's resistance to environmental degradation.

The synthesis of 2-(4-bromo-3-methoxyphenyl)-1,3-dioxolane typically involves a two-step process: first, the preparation of the substituted phenol derivative, followed by its cyclization into the dioxolane ring. This process often employs catalytic systems such as acid catalysts or transition metal catalysts to facilitate the reaction. Recent studies have focused on optimizing these conditions to improve yield and selectivity, making the synthesis more efficient and environmentally friendly.

From an analytical standpoint, this compound can be characterized using various spectroscopic techniques such as NMR spectroscopy, IR spectroscopy, and mass spectrometry. These methods allow for precise determination of its molecular structure and purity. Furthermore, computational chemistry tools have been employed to study its electronic properties and reactivity, providing valuable insights into its behavior in different chemical environments.

In terms of safety and handling, it is important to note that while this compound is not classified as a hazardous material under normal conditions, proper precautions should still be taken during its synthesis and use. This includes wearing appropriate personal protective equipment and ensuring adequate ventilation in the laboratory setting.

Looking ahead, ongoing research continues to explore new applications for 2-(4-bromo-3-methoxyphenyl)-1,3-dioxolane. Its unique combination of structural features makes it a promising candidate for further exploration in areas such as drug delivery systems and advanced materials development. As our understanding of this compound deepens, it is likely to play an increasingly important role in both academic research and industrial applications.